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Compound of Interest

Compound Name: Chloroiodoacetic acid

Cat. No.: B141544 Get Quote

Essential Safety and Handling Guide for
Chloroiodoacetic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Chloroiodoacetic acid. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Safety and Hazard Information
Chloroiodoacetic acid (CAS No. 53715-09-6) is a chemical compound that requires careful

handling due to its potential health and environmental hazards.[1] It is harmful if swallowed and

is very toxic to aquatic life with long-lasting effects.[1] Adherence to the following safety

protocols is mandatory.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity
Category 4: Harmful if

swallowed.[1]

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301 + P312:

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1] P330: Rinse mouth.

[1]

Acute Aquatic Toxicity
Category 1: Very toxic to

aquatic life.[1]

P273: Avoid release to the

environment.[1] P391: Collect

spillage.[1]

Chronic Aquatic Toxicity

Category 1: Very toxic to

aquatic life with long lasting

effects.[1]

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Chloroiodoacetic acid, full personal protective equipment and proper

engineering controls are required to minimize exposure.

Engineering Controls:

Ventilation: Always handle Chloroiodoacetic acid in a well-ventilated area.[1] A certified

chemical fume hood is required.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2][3]

Personal Protective Equipment:

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[2]
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Skin Protection:

Gloves: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber).[2][4] Inspect

gloves before use and use proper glove removal technique.

Clothing: Wear a chemical-resistant apron and long-sleeved clothing.[2] A full protective

suit may be necessary depending on the scale of work.

Respiratory Protection: If ventilation is insufficient or when facing concentrations above the

exposure limit, use an appropriate certified respirator.[2]

Operational Plan for Handling Chloroiodoacetic Acid
1. Preparation and Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Chloroiodoacetic acid.
Ensure the work area is clean and uncluttered.
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary equipment and PPE before handling the chemical.
Confirm the location and operational status of the nearest eyewash station and safety
shower.

2. Handling the Chemical:

Don all required PPE (gloves, safety goggles, face shield, lab coat).
Perform all manipulations of Chloroiodoacetic acid within a chemical fume hood.
Avoid generating dust or aerosols.[2][3]
Avoid breathing any vapors, mist, or gas.[1]
Measure and transfer the chemical carefully to prevent spills.
Keep the container tightly closed when not in use.

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
Decontaminate all work surfaces and equipment. A recommended decontamination agent is
alcohol.[1]
Remove and properly dispose of contaminated PPE.
Wash contaminated clothing before reuse.[2][5]
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Emergency and Disposal Plans
Emergency Procedures for Spills and Exposure:

Incident Type Immediate Action

Spill

1. Evacuate personnel to a safe area.[1] 2.

Wear full PPE, including respiratory protection if

necessary.[1] 3. Prevent further leakage and

keep the product away from drains and water

courses.[1] 4. Absorb the spill with an inert,

liquid-binding material such as diatomite or

universal binders.[1] 5. Collect the absorbed

material and place it in a suitable, labeled

container for disposal.[5] 6. Decontaminate the

spill area with alcohol.[1]

Eye Contact

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present.[1] 2. Separate eyelids to

ensure adequate flushing.[1] 3. Seek immediate

medical attention.[1]

Skin Contact

1. Immediately rinse the affected skin thoroughly

with large amounts of water.[1] 2. Remove all

contaminated clothing and shoes.[1] 3. Seek

immediate medical attention.[1]

Inhalation

1. Immediately move the individual to fresh air.

[1] 2. If breathing is difficult, provide respiratory

support such as CPR (avoid mouth-to-mouth

resuscitation).[1] 3. Seek immediate medical

attention.[1]

Ingestion

1. Wash out the mouth with water.[1] 2. Do NOT

induce vomiting.[1] 3. Seek immediate medical

attention.[1]
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All waste containing Chloroiodoacetic acid must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in a designated, approved

hazardous waste disposal plant.[1]

Follow all local, regional, and national regulations for hazardous waste disposal.[6]
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Safe Handling Workflow for Chloroiodoacetic Acid

1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling Phase

4. Emergency Response

Read SDS

Verify Fume Hood & Safety Stations

Don Full PPE

Weigh & Transfer Chemical

Perform Experiment

Keep Container Closed

Decontaminate Surfaces & Equipment

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Spill or Exposure Occurs

Follow Spill Protocol Follow First-Aid Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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